1-Bromo-1,2-difluoro-1,4-pentadiene

• Molecular Formula: C5H5BrF2
• Molecular Weight: 182.99 g/mol
• IUPAC Name: (1Z)-1-bromo-1,2-difluoropenta-1,4-diene
• InChI: InChI=1S/C5H5BrF2/c1-2-3-4(7)5(6)8/h2H,1,3H2/b5-4+
• InChI Key: JVBBHFCPHKUCMW-SNAWJCMRSA-N
• Isomeric SMILES: C=CC/C(=C(\F)/Br)/F
• Canonical SMILES: C=CCC(=C(F)Br)F

Description

1-Bromo-1,2-difluoro-1,4-pentadiene is an organic compound with the molecular formula C5H5BrF2. It is a conjugated diene, characterized by the presence of bromine and fluorine atoms attached to the carbon chain. This compound is primarily used in research settings and has various applications in the fields of chemistry and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Bromo-1,2-difluoro-1,4-pentadiene can be synthesized through the halogenation of 1,4-pentadiene. The process involves the addition of bromine and fluorine atoms to the carbon chain. The reaction typically requires a catalyst and is carried out under controlled temperature and pressure conditions to ensure the desired product is obtained .

Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, the general approach involves large-scale halogenation reactions. These reactions are conducted in specialized reactors designed to handle the reactive nature of halogens and ensure the safety and efficiency of the process .

Chemical Reactions Analysis

Types of Reactions: 1-Bromo-1,2-difluoro-1,4-pentadiene undergoes various chemical reactions, including:

Electrophilic Addition: The compound can participate in electrophilic addition reactions, where electrophiles add to the double bonds in the diene system.

Substitution Reactions: The bromine and fluorine atoms can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Electrophilic Addition: Reagents such as hydrogen halides (e.g., HBr, HCl) are commonly used.

Substitution Reactions: Nucleophiles such as amines or thiols can be used to replace the halogen atoms.

Major Products Formed:

Electrophilic Addition: The major products include 1,2- and 1,4-addition products, depending on the reaction conditions.

Substitution Reactions: The products vary based on the nucleophile used, resulting in compounds with different functional groups replacing the bromine or fluorine atoms.

Scientific Research Applications

1-Bromo-1,2-difluoro-1,4-pentadiene has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Materials Science: The compound is explored for its potential in creating novel materials with unique properties, such as polymers and advanced composites.

Biology and Medicine: While its direct applications in biology and medicine are limited, derivatives of the compound are investigated for their potential biological activities and therapeutic uses.

Mechanism of Action

The mechanism by which 1-Bromo-1,2-difluoro-1,4-pentadiene exerts its effects primarily involves electrophilic addition and substitution reactions. The compound’s conjugated diene system allows for resonance stabilization of intermediates, facilitating these reactions. The presence of bromine and fluorine atoms influences the compound’s reactivity and the types of products formed .

Comparison with Similar Compounds

1,3-Butadiene: A simple conjugated diene used in the production of synthetic rubber.

1,4-Pentadiene: Another conjugated diene with similar reactivity but lacking halogen atoms.

1-Bromo-2-fluoroethene: A related compound with a simpler structure and different reactivity profile.

Uniqueness: 1-Bromo-1,2-difluoro-1,4-pentadiene is unique due to the presence of both bromine and fluorine atoms, which impart distinct reactivity and properties compared to other conjugated dienes. This makes it a valuable compound for specialized research applications and the development of new materials .